Cas no 859539-04-1 (6-(Difluoromethoxy)pyridin-3-ol)

• Product name: 6-(Difluoromethoxy)pyridin-3-ol
• CAS No: 859539-04-1
• MF: C₆H₅F₂NO₂
• MW: 161.106208562851
• MDL: MFCD18261894
• CID: 4657575
• PubChem ID: 23145216

6-(Difluoromethoxy)pyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 6-(difluoromethoxy)pyridin-3-ol
• 3-Pyridinol, 6-(difluoromethoxy)-
• AMY17630
• D76713
• 6-(Difluoromethoxy)-3-pyridinol (ACI)
• 2-(Difluoromethoxy)pyridin-5-ol
• SCHEMBL2645473
• 859539-04-1
• NDOORMFONBHIOB-UHFFFAOYSA-N
• BS-44578
• MFCD18261894
• CS-0107236
• 6-(Difluoromethoxy)pyridin-3-ol

• MDL： MFCD18261894
• Inchi： 1S/C6H5F2NO2/c7-6(8)11-5-2-1-4(10)3-9-5/h1-3,6,10H
• InChI Key： NDOORMFONBHIOB-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CN=1)O)F

Computed Properties

• Exact Mass: 161.02883473g/mol
• Monoisotopic Mass: 161.02883473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 42.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydroxypyridines

Additional information on 6-(Difluoromethoxy)pyridin-3-ol

6-(Difluoromethoxy)pyridin-3-ol: A Comprehensive Overview

6-(Difluoromethoxy)pyridin-3-ol, identified by the CAS registry number 859539-04-1, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique molecular structure, which includes a pyridine ring substituted with a difluoromethoxy group at the 6-position and a hydroxyl group at the 3-position. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a subject of interest for both academic research and industrial applications.

The synthesis of 6-(Difluoromethoxy)pyridin-3-ol involves a series of well-defined chemical reactions, including nucleophilic substitution, oxidation, and coupling processes. Recent advancements in synthetic methodologies have enabled researchers to optimize the production of this compound, ensuring higher yields and improved purity. The use of green chemistry principles in its synthesis has also been explored, aligning with the growing demand for sustainable chemical practices.

One of the most notable applications of 6-(Difluoromethoxy)pyridin-3-ol lies in its potential as a precursor for various bioactive molecules. Its pyridine ring serves as a versatile scaffold for further functionalization, enabling the creation of compounds with diverse pharmacological activities. For instance, derivatives of this compound have been investigated for their anti-inflammatory, antioxidant, and antimicrobial properties. Recent studies have demonstrated that certain analogs exhibit potent inhibitory effects against key enzymes involved in inflammatory pathways, suggesting their potential as leads for drug development.

In addition to its role in drug discovery, 6-(Difluoromethoxy)pyridin-3-ol has also found applications in materials science. The compound's ability to form stable coordination complexes with metal ions has been leveraged in the development of novel catalysts for organic transformations. For example, researchers have reported the use of this compound as a ligand in palladium-catalyzed cross-coupling reactions, which are widely used in the synthesis of complex organic molecules.

The unique electronic properties of 6-(Difluoromethoxy)pyridin-3-ol also make it an attractive candidate for use in optoelectronic materials. Its ability to absorb light across a broad spectrum has been exploited in the design of organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent advancements in this area have focused on enhancing the compound's stability under ambient conditions, which is crucial for its practical application in real-world devices.

The environmental impact of 6-(Difluoromethoxy)pyridin-3-ol has also been a topic of interest among researchers. Studies have been conducted to assess its biodegradability and potential toxicity to aquatic organisms. Preliminary findings suggest that the compound exhibits low toxicity at environmentally relevant concentrations, which is promising for its safe use in industrial settings.

In conclusion, 6-(Difluoromethoxy)pyridin-3-ol, with its unique chemical structure and versatile properties, continues to be a focal point for scientific exploration and technological innovation. As research progresses, it is anticipated that this compound will find even more diverse applications across various disciplines, contributing significantly to both academic knowledge and industrial advancements.